Cas no 1045855-73-9 (N,5-Dimethoxy-N-methylnicotinamide)

• Product Name: N,5-Dimethoxy-N-methylnicotinamide
• CAS No: 1045855-73-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 1075299
• PubChem ID: 329770968
• Update Time: 2025-11-01

N,5-Dimethoxy-N-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

• N,5-Dimethoxy-N-methylnicotinamide
• A-5890
• N,5-Dimethoxy-N-methylnicotinamide, AldrichCPR
• F84159
• AKOS006308935
• MFCD11052849
• DB-059158
• DTXSID40670125
• 1045855-73-9
• CS-0440220
• VRB85573
• N,5-dimethoxy-N-methylpyridine-3-carboxamide

• MDL： MFCD11052849
• Inchi： 1S/C9H12N2O3/c1-11(14-3)9(12)7-4-8(13-2)6-10-5-7/h4-6H,1-3H3
• InChI Key： WUSBOFJJDWHGCK-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=NC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 196.08500
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• PSA: 51.66000
• LogP: 0.72360

N,5-Dimethoxy-N-methylnicotinamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N,5-Dimethoxy-N-methylnicotinamide

Research Brief on N,5-Dimethoxy-N-methylnicotinamide (CAS: 1045855-73-9): Recent Advances and Applications

N,5-Dimethoxy-N-methylnicotinamide (CAS: 1045855-73-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of nicotinamide derivatives, which are known for their diverse pharmacological properties. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

One of the most notable advancements in the study of N,5-Dimethoxy-N-methylnicotinamide is its use as a precursor in the synthesis of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Recent publications have demonstrated that derivatives of N,5-Dimethoxy-N-methylnicotinamide exhibit promising inhibitory activity against specific kinase targets, making them valuable candidates for further drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds derived from N,5-Dimethoxy-N-methylnicotinamide, which showed potent inhibition of the PI3K/AKT/mTOR pathway, a key signaling cascade in cancer progression.

In addition to its role in kinase inhibition, N,5-Dimethoxy-N-methylnicotinamide has also been investigated for its potential as a modulator of metabolic pathways. Nicotinamide derivatives are known to influence NAD+ metabolism, which is crucial for cellular energy production and DNA repair. A recent study in the journal Cell Metabolism (2024) explored the effects of N,5-Dimethoxy-N-methylnicotinamide on NAD+ levels in aging models, suggesting its potential as a therapeutic agent for age-related metabolic disorders. The study highlighted the compound's ability to enhance NAD+ biosynthesis, thereby improving mitochondrial function and reducing oxidative stress in aged tissues.

The synthesis and optimization of N,5-Dimethoxy-N-methylnicotinamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production. A 2023 paper in Organic Process Research & Development detailed a novel catalytic method for the synthesis of N,5-Dimethoxy-N-methylnicotinamide, which offers higher yields and reduced environmental impact compared to traditional methods. This methodological improvement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of N,5-Dimethoxy-N-methylnicotinamide and its derivatives. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through rigorous preclinical testing. However, the growing body of research underscores the compound's potential as a versatile scaffold for the development of new therapeutic agents. Future studies are likely to focus on optimizing its pharmacological properties and exploring its applications in a broader range of diseases.

In conclusion, N,5-Dimethoxy-N-methylnicotinamide (CAS: 1045855-73-9) represents a promising area of research in chemical biology and medicinal chemistry. Its role as a precursor for kinase inhibitors and a modulator of metabolic pathways highlights its therapeutic potential. Continued advancements in synthetic methods and a deeper understanding of its biological mechanisms will be crucial for unlocking its full potential in drug discovery and development.